Cas no 2639378-80-4 (tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate)

• Product Name: tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate
• CAS No: 2639378-80-4
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5664938
• PubChem ID: 165900819
• Update Time: 2025-06-14

tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27730049
• tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate
• 2639378-80-4

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(20)12(17-13(19)9-16)8-10-4-6-11(18)7-5-10/h4-7,12,18H,8-9,16H2,1-3H3,(H,17,19)/t12-/m1/s1
• InChI Key： CTWBRFZDPNYUNZ-GFCCVEGCSA-N
• SMILES： O(C([C@@H](CC1C=CC(=CC=1)O)NC(CN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate

Comprehensive Overview of tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate (CAS No. 2639378-80-4)

The compound tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate (CAS No. 2639378-80-4) is a chiral intermediate with significant relevance in pharmaceutical synthesis and biochemical research. Its unique structure, featuring a tert-butyl ester group, an aminoacetamido moiety, and a 4-hydroxyphenyl side chain, makes it a versatile building block for drug development. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in peptide synthesis, enzyme inhibition studies, and targeted drug delivery systems.

In recent years, the demand for chiral intermediates like tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate has surged, driven by advancements in precision medicine and biologics. The compound's stereospecificity is particularly valuable for designing enzyme inhibitors and receptor modulators, aligning with the growing focus on personalized therapeutics. Its CAS No. 2639378-80-4 is frequently searched in academic databases and chemical catalogs, reflecting its importance in organic synthesis and medicinal chemistry.

One of the standout features of tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate is its hydroxyphenyl group, which contributes to its solubility profile and reactivity. This characteristic is critical for drug formulation, especially in oral bioavailability enhancement strategies. The tert-butyl protection further ensures stability during synthetic processes, a topic often explored in green chemistry forums and process optimization studies.

From an industrial perspective, scalability and purity of CAS No. 2639378-80-4 are key concerns. Manufacturers emphasize GMP-compliant synthesis to meet regulatory standards for pharmaceutical intermediates. The compound's role in peptide coupling reactions and protecting group strategies is also a frequent discussion point in chemical engineering circles, highlighting its cross-disciplinary relevance.

Environmental and safety considerations are integral to the handling of tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate. While not classified as hazardous, its storage and transport require adherence to laboratory safety protocols. This aligns with broader industry trends toward sustainable chemical practices and waste reduction, topics dominating scientific conferences and research publications.

In summary, tert-butyl (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoate (CAS No. 2639378-80-4) represents a critical tool in modern drug discovery and biochemical research. Its structural attributes and synthetic utility continue to inspire innovations in therapeutic development, making it a compound of enduring interest to scientists and industry professionals alike.